molecular formula C11H24N2O2Si2 B8631899 2,4-Imidazolidinedione, 5,5-dimethyl-1,3-bis(trimethylsilyl)- CAS No. 66448-28-0

2,4-Imidazolidinedione, 5,5-dimethyl-1,3-bis(trimethylsilyl)-

Cat. No.: B8631899
CAS No.: 66448-28-0
M. Wt: 272.49 g/mol
InChI Key: HVLDAPARQYMXFQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,4-Imidazolidinedione, 5,5-dimethyl-1,3-bis(trimethylsilyl)- is a useful research compound. Its molecular formula is C11H24N2O2Si2 and its molecular weight is 272.49 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2,4-Imidazolidinedione, 5,5-dimethyl-1,3-bis(trimethylsilyl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2,4-Imidazolidinedione, 5,5-dimethyl-1,3-bis(trimethylsilyl)- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

66448-28-0

Molecular Formula

C11H24N2O2Si2

Molecular Weight

272.49 g/mol

IUPAC Name

5,5-dimethyl-1,3-bis(trimethylsilyl)imidazolidine-2,4-dione

InChI

InChI=1S/C11H24N2O2Si2/c1-11(2)9(14)12(16(3,4)5)10(15)13(11)17(6,7)8/h1-8H3

InChI Key

HVLDAPARQYMXFQ-UHFFFAOYSA-N

Canonical SMILES

CC1(C(=O)N(C(=O)N1[Si](C)(C)C)[Si](C)(C)C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

80 ml of hexamethyldisilazane (0.38 mole) were added over 30 minutes to a refluxing suspension of 50 ml of toluene, 40 mg (0.22 mmole) of saccharin and 38.45 g (0.30 mole) of 5,5-dimethylhydantoin and evolution of ammonia started immediately. When half of the hexamethyldisilazane had been added, all solids had gone into solution and after the addition of the hexamethyldisilazane, reflux was continued for 1 hour. Toluene was distilled off and the residue was vacuum dried at 45° C. to obtain 79.0 g (97%) of 1,3-bis-(trimethylsilyl)-5,5-dimethylhydantoin melting at 46°-49° C. According to NMR analysis, the purity of the compound was 91%.
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80 mL
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38.45 g
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40 mg
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catalyst
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50 mL
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solvent
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